Cas no 1215319-82-6 (N-(4-methyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride)

• Product Name: N-(4-methyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride
• CAS No: 1215319-82-6
• MF: C₂₄H₃₀ClN₃O₂S
• MW: 460.031903743744
• CID: 5472063
• Update Time: 2025-05-26

N-(4-methyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide:hydrochloride
• N-(4-methyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride

• Inchi： 1S/C24H29N3O2S.ClH/c1-19-7-5-10-21-23(19)25-24(30-21)27(14-6-13-26-15-17-29-18-16-26)22(28)12-11-20-8-3-2-4-9-20;/h2-5,7-10H,6,11-18H2,1H3;1H
• InChI Key： CQGULLIHSGPCHK-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C=CC=C2S1)CCCN1CCOCC1)(=O)CCC1=CC=CC=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride

N-(4-Methyl-1,3-Benzothiazol-2-Yl)-N-[3-(Morpholin-4-Yl)Propyl]-3-Phenylpropanamide Hydrochloride: A Comprehensive Overview

N-(4-Methyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride is a highly specialized compound with the CAS number 1215319-82-6. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and promising therapeutic potential. The molecule combines a benzothiazole moiety, a morpholine group, and a phenylpropanamide chain, creating a complex structure that exhibits diverse biological activities.

The benzothiazole ring system, highlighted by the 4-methyl substitution, plays a crucial role in modulating the compound's pharmacokinetic properties. Recent studies have demonstrated that this substitution enhances the compound's stability and bioavailability, making it an attractive candidate for drug development. The morpholine group, attached via a propyl chain, contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and interacting with target receptors.

One of the most notable aspects of this compound is its ability to inhibit specific enzymes and receptors associated with various pathological conditions. For instance, research published in 2023 revealed that N-(4-methyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride exhibits potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. This finding has significant implications for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its enzymatic inhibition capabilities, this compound has also shown promise in modulating neurotransmitter systems. Studies have demonstrated that it acts as a selective antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. The hydrochloride salt form of the compound further enhances its solubility and bioavailability, making it suitable for formulation into various drug delivery systems.

The synthesis of N-(4-methyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiazole ring through condensation reactions, followed by alkylation to introduce the morpholine group. The final step involves acid-mediated cyclization to form the hydrochloride salt.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in vivo with unprecedented accuracy. Molecular docking studies have revealed that the compound binds effectively to target proteins with high affinity and specificity. These insights have paved the way for preclinical trials, where the compound has demonstrated remarkable efficacy in animal models of chronic inflammation and neurodegenerative diseases.

Moreover, the compound's safety profile has been extensively evaluated in toxicological studies. Results indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organ systems. This makes it a strong candidate for further clinical development.

In conclusion, N-(4-methyl-1,3-benzothiazol-2-Yl)-N-[3-(Morpholin-Yl)PropYl]-3-PheYlPropanAmide HydroChloride represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its potent biological activities and favorable pharmacokinetic properties, positions it as a promising therapeutic agent for treating a wide range of diseases. As research continues to uncover its full potential, this compound is expected to play a pivotal role in future drug discovery efforts.